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Compound of Interest

Compound Name: (R)-BAY-6035
Cat. No.: B15584666
Get Quote

(R)-BAY-6035 is a potent and highly selective small-molecule inhibitor of SET and MYND
domain-containing protein 3 (SMYD3), a lysine methyltransferase implicated in the
development of various cancers. This technical guide provides a comprehensive overview for
researchers, scientists, and drug development professionals on the core aspects of (R)-BAY-
6035, including its mechanism of action, experimental protocols, and sourcing information.

Sourcing and Chemical Properties

(R)-BAY-6035 is available from several commercial suppliers. The following table summarizes
key information for procurement and reference.
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) Catalog ] Molecular CAS
Supplier Purity Formula .
Number Weight Number
R&D C22H28N403[1 2247890-13-
6561[1][2] >98%[1][2] 396.48[1]
Systems ] 5[1][2]
MedChemEx HY- 2247890-13-
99.82%][4] C22H28N403 396.48
press 112080A[3] 5
Cayman N C22H28N403[5 2247890-13-
] Not specified >95%][5] 396.5[5]
Chemical ] 5[5]

Solubility: (R)-BAY-6035 is soluble in DMSO and ethanol up to 100 mM.[1][6] Storage: It is
recommended to store the compound at -20°C.[1][2][5]

Mechanism of Action and Signaling Pathway

(R)-BAY-6035 functions as a substrate-competitive inhibitor of SMYD3.[7][8] It binds to the
substrate-binding site of SMYD3, specifically occupying the hydrophobic lysine-binding pocket.
[9] This binding is characterized by a unique hydrogen bonding pattern.[9]

A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2
(MAP3K?2), also known as MEKKZ2.[7][10] SMYD3-mediated methylation of MAP3K2 at lysine
260 is a critical event that enhances the activation of the Ras/Raf/MEK/ERK signaling cascade,
a pathway frequently dysregulated in cancer.[7] This methylation prevents the binding of the
protein phosphatase 2A (PP2A) complex, a negative regulator of the MAP kinase pathway, to
MAP3K2.[7] By inhibiting SMYD3, (R)-BAY-6035 prevents the methylation of MAP3K2, thereby
suppressing the downstream activation of the MEK/ERK pathway.[7]
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Figure 1. SMYD3 signaling pathway and inhibition by (R)-BAY-6035.

Experimental Protocols
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This section details methodologies for key experiments used to characterize the activity of (R)-
BAY-6035.

Scintillation Proximity Assay (SPA) for ICso
Determination

This biochemical assay is used to determine the half-maximal inhibitory concentration (ICso) of
(R)-BAY-6035 against SMYD3 enzymatic activity.[7]

Principle: A biotinylated substrate peptide is captured on streptavidin-coated SPA beads. When
a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) is transferred to the peptide
by SMYD3, the radioactivity is brought into close proximity to the scintillant in the beads,
generating a light signal.[7]

Protocol:

e Prepare a reaction mixture containing 10 nM SMYD3, 335 nM [?H]-SAM, and 15 uM of a
MEKK2-derived peptide substrate in a buffer of 50 mM Tris pH 9, 2.5 mM DTT, and 0.02%
Tween 20.[7]

e Add various concentrations of (R)-BAY-6035 to the reaction mixture.[7]
 Incubate the reaction for 40 minutes at 23°C.[7]
o Add streptavidin-coated SPA beads to capture the biotinylated peptide.[7]

o Measure the scintillation signal to determine the extent of methylation and calculate the 1Cso
value.[7]

Isothermal Titration Calorimetry (ITC) for Binding
Affinity

ITC directly measures the heat released or absorbed during a binding event, allowing for the
determination of binding affinity (Kd), stoichiometry (n), and thermodynamic parameters.[10]

Protocol:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15584666/docs?utm_src=pdf-body#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15584666/docs?utm_src=pdf-body#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15584666/docs?utm_src=pdf-body#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/product/b15584666/docs?utm_src=pdf-body#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/pdf/The_R_Isomer_of_BAY_6035_A_Potent_and_Selective_Chemical_Probe_for_the_Lysine_Methyltransferase_SMYD3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Place the SMYD3 protein in the sample cell.[7]

e Load (R)-BAY-6035 at a concentration of 0.3 mM into the injection syringe.[7]

o Use a buffer of 20 mM HEPES pH 7.4, 150 mM NacCl, and 0.005% Tween 20.[7]

o Perform a series of small injections of the (R)-BAY-6035 solution into the SMYD3 solution.[7]

» Measure the heat change upon each injection to determine the binding parameters.

Cellular MAP3K2 (MEKK2) Methylation Assay

This cell-based Western blot assay assesses the ability of (R)-BAY-6035 to inhibit SMYD3-
mediated methylation of its substrate MAP3K2 in a cellular context.[10]

Principle: The assay measures the level of SMYD3-mediated methylation of its substrate,
MAP3K2, within cells.[7]

Protocol:

o Co-transfect HeLa cells with plasmids expressing SMYD3 and HA-tagged MAP3K2.[7]
o Treat the transfected cells with varying concentrations of (R)-BAY-6035.[7]

o Collect cell lysates and separate proteins by SDS-PAGE.[7]

» Perform Western blotting to detect the levels of methylated MAP3K2 (using a specific
antibody) and total MAP3K2.[7]
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Figure 2. Experimental workflow for the cellular MAP3K2 methylation assay.
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Quantitative Data Summary

The following table summarizes the key quantitative data for (R)-BAY-6035.

Assay Parameter Value Reference

Cellular MEKK2

) ICso 70 nM [1][2][5]
Methylation Assay
Cell-free MEKK2
Peptide Methylation ICso0 88 nM [5]
Assay
Isothermal Titration
K d 100 nM [11]

Calorimetry (ITC)

Discovery and Selectivity

(R)-BAY-6035 was identified through a high-throughput screening (HTS) campaign utilizing a
thermal shift assay (TSA) from a library of approximately 410,000 compounds.[7][9] It has
demonstrated excellent selectivity for SMYD3, with over 100-fold selectivity against other
histone methyltransferases.[1][2][5]

In summary, (R)-BAY-6035 is a valuable chemical probe for elucidating the biological functions
of SMYD3 and for the development of novel therapeutic strategies targeting this enzyme.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.medchemexpress.com/bay-6035.html
https://www.caymanchem.com/product/25925/bay-6035
https://www.tocris.com/products/bay-6035_6561
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_BAY_6035_A_Potent_and_Selective_SMYD3_Inhibitor_for_Cancer_Research.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_BAY_6035_R_isomer_A_Potent_and_Selective_SMYD3_Inhibitor.pdf
https://pubmed.ncbi.nlm.nih.gov/34154424/
https://pubmed.ncbi.nlm.nih.gov/34154424/
https://www.benchchem.com/pdf/The_R_Isomer_of_BAY_6035_A_Potent_and_Selective_Chemical_Probe_for_the_Lysine_Methyltransferase_SMYD3.pdf
https://www.bayer.com/sites/default/files/SMYD3%20Poter.pdf
https://www.benchchem.com/product/b15584666/docs#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15584666/docs#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15584666/docs#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15584666/docs#r-bay-6035-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15584666?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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